3-(1-Ethylpyrazol-4-yl)-1-phenylpyrazole-4-carbaldehyde

• IUPAC Name: 3-(1-ethylpyrazol-4-yl)-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C15H14N4O/c1-2-18-9-12(8-16-18)15-13(11-20)10-19(17-15)14-6-4-3-5-7-14/h3-11H,2H2,1H3
• InChI Key: CIEPCSFZFUSNIW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NN(C=C2C=O)C3=CC=CC=C3
• Molecular Formula: C15H14N4O
• DSSTOX Substance ID: DTXSID301203565
• Molecular Weight: 266.30 g/mol
• CAS RN: 1004451-75-5

Description

Pyrazoles are a class of organic compounds characterized by a 5-membered aromatic ring made up of three carbon atoms and two adjacent nitrogen atoms. They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazoles can be synthesized through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. For example, 3,5-Diphenyl-1H-pyrazole is produced when -1,3-diphenylprop-2-en-1-one is reacted with hydrazine hydrate.

Molecular Structure Analysis

The molecular structure of pyrazoles is a 5-membered ring with three carbon atoms and two adjacent nitrogen atoms. The exact structure of “3-(1-Ethylpyrazol-4-yl)-1-phenylpyrazole-4-carbaldehyde” would depend on the positions of the ethyl, phenyl, and carbaldehyde groups on the pyrazole ring.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions. For instance, they can react with potassium borohydride to form a class of ligands known as scorpionates. The specific reactions that “3-(1-Ethylpyrazol-4-yl)-1-phenylpyrazole-4-carbaldehyde” can undergo would depend on its exact structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazoles can vary depending on their exact structure. Pyrazole itself is a weak base, with a pKb of 11.5.

Mechanism of Action

The mechanism of action of pyrazole compounds can vary widely depending on their structure and the context in which they are used. Some pyrazole compounds are used as scaffolds in the synthesis of bioactive chemicals.

Safety and Hazards

The safety and hazards associated with a specific pyrazole compound would depend on its exact structure. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

There is ongoing research into the development of novel Hsp90 inhibitors that offer selective suppression of Hsp90 isoforms or specific disruption of Hsp90-co-chaperone protein-protein interactions. These could potentially show satisfactory efficacy and safety profiles.